Cas no 2680706-58-3 (tert-butyl N-(5-bromo-6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)carbamate)

• Product Name: tert-butyl N-(5-bromo-6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)carbamate
• CAS No: 2680706-58-3
• MF: C₁₅H₁₆BrN₃O₃
• MW: 366.209842681885
• CID: 5626892
• PubChem ID: 165935698
• Update Time: 2025-10-28

tert-butyl N-(5-bromo-6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680706-58-3
• tert-butyl N-(5-bromo-6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)carbamate
• EN300-28300489

• Inchi： 1S/C15H16BrN3O3/c1-15(2,3)22-14(21)19-13-17-11(10(16)12(20)18-13)9-7-5-4-6-8-9/h4-8H,1-3H3,(H2,17,18,19,20,21)
• InChI Key： RSEQAIIYHLRORZ-UHFFFAOYSA-N
• SMILES： BrC1C(NC(=NC=1C1C=CC=CC=1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 365.03750g/mol
• Monoisotopic Mass: 365.03750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 79.8Ų

Additional information on tert-butyl N-(5-bromo-6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)carbamate

Introduction to Tert-butyl N-(5-bromo-6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)carbamate (CAS No. 2680706-58-3)

Tert-butyl N-(5-bromo-6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)carbamate, identified by its CAS number 2680706-58-3, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the class of pyrimidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group and a carbamate moiety, contribute to its unique chemical properties and reactivity.

The synthesis and characterization of Tert-butyl N-(5-bromo-6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)carbamate involve meticulous chemical processes that ensure high purity and yield. The 5-bromo substituent on the pyrimidine ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the 4-phenyl group introduces electronic and steric effects that can influence the compound's biological activity.

In recent years, there has been growing interest in pyrimidine derivatives as pharmacological agents. These compounds have shown promise in various therapeutic areas, including oncology, antiviral therapy, and inflammation modulation. The carbamate group in Tert-butyl N-(5-bromo-6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)carbamate plays a crucial role in determining its interaction with biological targets. This group can act as a hinge binder or participate in hydrogen bonding, which is essential for achieving high affinity and selectivity.

The pharmaceutical industry has been actively exploring novel synthetic routes to optimize the production of such derivatives. Advances in computational chemistry and molecular modeling have facilitated the design of more efficient synthetic strategies. For instance, transition metal-catalyzed reactions have emerged as powerful tools for constructing complex pyrimidine scaffolds with high precision. These methods not only improve yield but also reduce the environmental impact of chemical synthesis.

One of the most compelling aspects of Tert-butyl N-(5-bromo-6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)carbamate is its potential as a lead compound in drug discovery. Researchers have been investigating its biological activity using both in vitro and in vivo models. Preliminary studies suggest that this compound exhibits inhibitory effects on certain enzymes and receptors implicated in diseases such as cancer and neurodegeneration. The tert-butyl group, in particular, has been shown to enhance binding affinity by stabilizing the transition state of enzymatic reactions.

The role of structure-based drug design cannot be overstated in the development of new therapeutic agents. By understanding the three-dimensional structure of target proteins and how they interact with small molecules, chemists can design compounds that are both potent and selective. Tert-butyl N-(5-bromo-6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)carbamate serves as an excellent example of how structural modifications can fine-tune biological activity. The combination of computational methods with experimental validation has accelerated the discovery process significantly.

In conclusion, Tert-butyl N-(5-bromo-6-oxyphene carbamate (CAS No. 2680706 58 3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for new treatments. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.